Cas no 127827-61-6 (Cyclohexanecarboxylic acid, 1-(3-butenyl)-, methyl ester)

• Product Name: Cyclohexanecarboxylic acid, 1-(3-butenyl)-, methyl ester
• CAS No: 127827-61-6
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 1222182
• Update Time: 2024-08-04

Cyclohexanecarboxylic acid, 1-(3-butenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 1-(3-butenyl)-, methyl ester
• Cyclohexanecarboxylic acid, 1-(3-buten-1-yl)-, methyl ester

• Inchi： 1S/C12H20O2/c1-3-4-8-12(11(13)14-2)9-6-5-7-10-12/h3H,1,4-10H2,2H3
• InChI Key： SCJYMWHTWZBYEV-UHFFFAOYSA-N
• SMILES： C1(CCC=C)(C(OC)=O)CCCCC1

Computed Properties

• Exact Mass: 196.1464

Experimental Properties

• Density: 0.942±0.06 g/cm3(Predicted)
• Boiling Point: 242.6±9.0 °C(Predicted)
• PSA: 26.3